N-(cyanomethyl)-1-(2-ethoxyethyl)cyclopentane-1-carboxamide

• IUPAC Name: N-(cyanomethyl)-1-(2-ethoxyethyl)cyclopentane-1-carboxamide
• InChI: InChI=1S/C12H20N2O2/c1-2-16-10-7-12(5-3-4-6-12)11(15)14-9-8-13/h2-7,9-10H2,1H3,(H,14,15)
• InChI Key: ZJLKLCLOMMLIHP-UHFFFAOYSA-N
• Canonical SMILES: CCOCCC1(CCCC1)C(=O)NCC#N
• Molecular Formula: C12H20N2O2
• Molecular Weight: 224.30 g/mol

Description

N-(cyanomethyl)-1-(2-ethoxyethyl)cyclopentane-1-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of N-(cyanomethyl)-1-(2-ethoxyethyl)cyclopentane-1-carboxamide is not fully understood. However, it has been suggested that it may inhibit the growth of cancer cells by inducing apoptosis or cell death. It may also inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells.

Biochemical And Physiological Effects

N-(cyanomethyl)-1-(2-ethoxyethyl)cyclopentane-1-carboxamide has been found to exhibit significant biochemical and physiological effects. It has been shown to reduce the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of certain enzymes involved in tumor growth. Additionally, it has also been found to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.

Advantages And Limitations For Lab Experiments

N-(cyanomethyl)-1-(2-ethoxyethyl)cyclopentane-1-carboxamide has several advantages for lab experiments. It is easy to synthesize, has a high yield and purity, and exhibits potent antitumor activity. However, it also has some limitations, such as its potential toxicity and limited solubility in water, which may affect its bioavailability.

Future Directions

There are several potential future directions for the study of N-(cyanomethyl)-1-(2-ethoxyethyl)cyclopentane-1-carboxamide. Some of these include exploring its potential use in the treatment of various diseases such as diabetes, Alzheimer's, and Parkinson's, investigating its mechanism of action, and developing new derivatives with improved pharmacological properties. Additionally, it may also be explored for its potential use in the development of new materials with unique properties.

Synthesis Methods

N-(cyanomethyl)-1-(2-ethoxyethyl)cyclopentane-1-carboxamide can be synthesized through a multistep process involving the reaction of cyclopentene with ethyl vinyl ether, followed by reaction with cyanomethyl lithium and finally, reaction with carboxylic acid. This process yields a white crystalline solid with a high yield and purity.

Scientific Research Applications

N-(cyanomethyl)-1-(2-ethoxyethyl)cyclopentane-1-carboxamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, organic synthesis, and materials science. It has been found to exhibit potent antitumor activity, making it a promising candidate for cancer therapy. Additionally, it has also been explored for its potential use in the development of new drugs for the treatment of various diseases such as diabetes, Alzheimer's, and Parkinson's.